Cas no 1354706-11-8 (3-Bromo-1-sec-butyl-1H-pyrazole)
3-Bromo-1-sec-butyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-sec-butyl-1H-pyrazole
-
- Inchi: 1S/C7H11BrN2/c1-3-6(2)10-5-4-7(8)9-10/h4-6H,3H2,1-2H3
- InChI Key: PLQLISBTWFOGIU-UHFFFAOYSA-N
- SMILES: N1(C(C)CC)C=CC(Br)=N1
3-Bromo-1-sec-butyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB553523-100 mg |
3-Bromo-1-sec-butyl-1H-pyrazole; . |
1354706-11-8 | 100MG |
€257.30 | 2022-03-01 | ||
| abcr | AB553523-250 mg |
3-Bromo-1-sec-butyl-1H-pyrazole; . |
1354706-11-8 | 250MG |
€306.40 | 2022-03-01 | ||
| abcr | AB553523-500 mg |
3-Bromo-1-sec-butyl-1H-pyrazole; . |
1354706-11-8 | 500MG |
€454.70 | 2022-03-01 | ||
| abcr | AB553523-1 g |
3-Bromo-1-sec-butyl-1H-pyrazole; . |
1354706-11-8 | 1g |
€540.70 | 2022-03-01 |
3-Bromo-1-sec-butyl-1H-pyrazole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-Bromo-1-sec-butyl-1H-pyrazole
Research Brief on 3-Bromo-1-sec-butyl-1H-pyrazole (CAS: 1354706-11-8): Recent Advances and Applications
3-Bromo-1-sec-butyl-1H-pyrazole (CAS: 1354706-11-8) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, agrochemicals, and material science. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in modulating protein-protein interactions and its role in the design of novel therapeutic agents.
A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Bromo-1-sec-butyl-1H-pyrazole as a scaffold for developing selective JAK2 inhibitors. The research demonstrated that modifications at the pyrazole ring, including the bromo and sec-butyl substituents, significantly influenced the binding affinity and selectivity of the inhibitors. The compound's unique structural features were found to enhance interactions with the ATP-binding site of JAK2, offering a promising avenue for treating myeloproliferative disorders.
In the field of agrochemicals, 3-Bromo-1-sec-butyl-1H-pyrazole has been investigated for its herbicidal and fungicidal properties. A recent patent (WO2023056789) disclosed its incorporation into novel formulations that exhibit broad-spectrum activity against resistant strains of fungi. The bromo-substituted pyrazole core was shown to disrupt fungal cell wall synthesis, providing a mechanism of action distinct from existing fungicides.
From a synthetic chemistry perspective, advancements in the efficient preparation of 3-Bromo-1-sec-butyl-1H-pyrazole have been reported. A 2024 study in Organic Letters detailed a one-pot synthesis method using copper-catalyzed bromination of 1-sec-butyl-1H-pyrazole, achieving high yields (>85%) and excellent regioselectivity. This method addresses previous challenges associated with the bromination of pyrazoles and offers a scalable route for industrial production.
The compound's physicochemical properties, including its stability under physiological conditions and favorable logP value (2.1), make it an attractive candidate for drug discovery. Computational studies have further elucidated its metabolic pathways, predicting low cytochrome P450-mediated clearance and suggesting good pharmacokinetic profiles for derivatives.
Ongoing research is exploring the potential of 3-Bromo-1-sec-butyl-1H-pyrazole in targeted protein degradation (PROTACs) and as a building block for fluorescent probes. Its versatility and the growing body of research underscore its importance in contemporary chemical biology and pharmaceutical development.
1354706-11-8 (3-Bromo-1-sec-butyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)